Cas no 244103-47-7 (2-Bromo-6-(difluoromethoxy)naphthalene)

• Product Name: 2-Bromo-6-(difluoromethoxy)naphthalene
• CAS No: 244103-47-7
• MF: C₁₁H₇BrF₂O
• MW: 273.073489427567
• MDL: MFCD16040753
• CID: 4936346
• Update Time: 2026-02-27

2-Bromo-6-(difluoromethoxy)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(difluoromethoxy)naphthalene
• 6-bromo-2-difluoromethoxynaphthalene
• 6-Bromo-2-(difluoromethoxy)naphthalene
• 2-Bromo-6-(difluoromethoxy)naphthalene

• MDL： MFCD16040753
• Inchi： 1S/C11H7BrF2O/c12-9-3-1-8-6-10(15-11(13)14)4-2-7(8)5-9/h1-6,11H
• InChI Key： UWBBYZGPKULYEC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(=CC=C2C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2

Additional information on 2-Bromo-6-(difluoromethoxy)naphthalene

Introduction to 2-Bromo-6-(difluoromethoxy)naphthalene (CAS No. 244103-47-7)

2-Bromo-6-(difluoromethoxy)naphthalene (CAS No. 244103-47-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promising applications in the development of novel pharmaceuticals and advanced materials. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of 2-Bromo-6-(difluoromethoxy)naphthalene.

The molecular structure of 2-Bromo-6-(difluoromethoxy)naphthalene is composed of a naphthalene core substituted with a bromine atom at the 2-position and a difluoromethoxy group at the 6-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for various research and industrial applications.

In terms of chemical properties, 2-Bromo-6-(difluoromethoxy)naphthalene exhibits high thermal stability and low reactivity under standard conditions. The bromine atom can serve as a leaving group in various substitution reactions, enabling the synthesis of a wide range of derivatives. The difluoromethoxy group, on the other hand, introduces electron-withdrawing effects that can influence the electronic properties of the molecule, making it suitable for applications in organic electronics and photovoltaic materials.

The synthesis of 2-Bromo-6-(difluoromethoxy)naphthalene typically involves multi-step procedures that ensure high yields and purity. One common approach involves the bromination of naphthalene followed by the introduction of the difluoromethoxy group through nucleophilic substitution or other synthetic strategies. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, contributing to its growing availability for research purposes.

In the realm of medicinal chemistry, 2-Bromo-6-(difluoromethoxy)naphthalene has shown potential as a lead compound for drug discovery. Its structural features make it an excellent starting point for designing molecules with specific biological activities. For instance, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and anti-cancer properties. These findings have sparked interest in exploring its use as a scaffold for developing new therapeutic agents.

Beyond medicinal applications, 2-Bromo-6-(difluoromethoxy)naphthalene has also found use in materials science. Its unique electronic properties make it suitable for applications in organic semiconductors and photovoltaic devices. Research in this area has focused on optimizing the molecular structure to enhance charge transport and light absorption characteristics, which are crucial for improving device performance.

The environmental impact of chemicals is an important consideration in their development and application. Studies on the environmental fate and toxicity of 2-Bromo-6-(difluoromethoxy)naphthalene are ongoing to ensure its safe use in various industries. Preliminary data suggest that this compound has low toxicity and minimal environmental impact when used under controlled conditions.

In conclusion, 2-Bromo-6-(difluoromethoxy)naphthalene (CAS No. 244103-47-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development. As new synthetic methods and application areas continue to emerge, the importance of this compound is likely to grow, contributing to advancements in both scientific research and industrial innovation.